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Compound of Interest

Compound Name: Praziquantel D11

Cat. No.: B1139434 Get Quote

Essential Safety and Handling of Praziquantel
D11
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This guide provides immediate safety and

logistical information for the handling of Praziquantel D11, a deuterated form of the

anthelmintic drug Praziquantel. While some safety data sheets (SDS) for Praziquantel D11
classify it as non-hazardous, others indicate potential for skin and eye irritation.[1][2] Given that

it is a derivative of Praziquantel, which is classified as hazardous, it is prudent to adhere to the

stricter safety precautions outlined for the parent compound.

Praziquantel is harmful if swallowed, inhaled, or in contact with skin, and can cause serious eye

irritation.[3] It is also suspected of causing cancer and may lead to organ damage with

prolonged or repeated exposure.[3] Therefore, a comprehensive approach to personal

protective equipment (PPE), handling, and disposal is essential.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Praziquantel
D11:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact, as

Praziquantel is harmful if it

comes into contact with skin.[3]

[4]

Eye Protection
Safety glasses with side

shields or goggles.

To protect against dust

particles and splashes, as

Praziquantel causes serious

eye irritation.[3][5][6]

Body Protection
Laboratory coat or chemical-

resistant suit.

To prevent contamination of

personal clothing and skin.[4]

[6][7][8]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated or exposure

limits may be exceeded, a

NIOSH-approved respirator is

necessary.

To prevent inhalation, as

Praziquantel is harmful if

inhaled and may cause

respiratory irritation.[3][4][7]

Operational Plan: Step-by-Step Handling
A systematic approach to handling Praziquantel D11 from receipt to disposal minimizes the

risk of exposure.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

oxidizing agents.[5][7]

Keep the container tightly sealed when not in use.[7]

2. Preparation and Use:
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Handle Praziquantel D11 in a designated area, such as a chemical fume hood, to ensure

adequate ventilation.[4][5][7]

Avoid the formation of dust and aerosols.[4][5][7]

Use non-sparking tools to prevent ignition sources.[4]

Wash hands thoroughly before and after handling the compound.[3]

Do not eat, drink, or smoke in the handling area.[7]

3. Accidental Spills:

Minor Spills:

Wear appropriate PPE.

Gently sweep up the solid material, avoiding dust generation. Dampening with water may

be used to prevent dusting.[7]

Place the spilled material into a sealed container for disposal.[7]

Major Spills:

Evacuate the area and alert emergency personnel.[7]

Control personal contact by wearing appropriate protective clothing.[7]

Prevent the spillage from entering drains or watercourses.[4][7]

Disposal Plan
Proper disposal of Praziquantel D11 and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste materials, including unused Praziquantel D11 and contaminated items

(e.g., gloves, wipes, containers), in a clearly labeled, sealed container.
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Disposal Method:

Dispose of the chemical waste in accordance with local, state, and federal regulations.[3]

Do not allow the substance to enter sewer systems or waterways.[4][7]

Quantitative Data Summary
Property Value

Chemical Formula C₁₉H₁₃D₁₁N₂O₂[1][2]

Molecular Weight 323.47 g/mol [1]

Appearance Solid[9]

Solubility Soluble in Chloroform and Methanol[9]

Storage Temperature
Powder: -20°C for 3 years; In solvent: -80°C for

1 year[10]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Praziquantel
D11.
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Caption: Workflow for the safe handling of Praziquantel D11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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